N-(2-(3-(1H-imidazol-1-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-2-(4-acetyl-2-methoxyphenoxy)acetamide

• IUPAC Name: 2-(4-acetyl-2-methoxyphenoxy)-N-[2-(3-imidazol-1-yl-6-oxopyridazin-1-yl)ethyl]acetamide
• InChI: InChI=1S/C20H21N5O5/c1-14(26)15-3-4-16(17(11-15)29-2)30-12-19(27)22-8-10-25-20(28)6-5-18(23-25)24-9-7-21-13-24/h3-7,9,11,13H,8,10,12H2,1-2H3,(H,22,27)
• InChI Key: TUJURDHFQGNEHJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C(C=C1)OCC(=O)NCCN2C(=O)C=CC(=N2)N3C=CN=C3)OC
• Molecular Formula: C20H21N5O5
• Molecular Weight: 411.4 g/mol

Description

N-(2-(3-(1H-imidazol-1-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-2-(4-acetyl-2-methoxyphenoxy)acetamide is a useful research compound. Its molecular formula is C20H21N5O5 and its molecular weight is 411.418. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activities

Research into the synthesis and evaluation of compounds with structures incorporating elements like imidazole, oxopyridazine, or related functionalities often explores their antimicrobial potential. For example, a study on the synthesis and antimicrobial activities of 2-hydroxy-6-methyl-7-(arylamino)-1,7-dihydropurin-8-ones demonstrated a method for creating compounds with antimicrobial properties, focusing on a structure-activity relationship analysis (Pratibha Sharma, Shikha Sharma, N. Rane, 2004).

Anthelmintic Evaluation

Compounds synthesized with specific molecular structures have also been evaluated for their anthelmintic (anti-parasitic) activities. For instance, novel synthesized 1,2,4-triazole moiety clubbed with benzimidazole ring compounds were assessed against Pheretima posthumous, showing significant anthelmintic activity (P. S. Kumar, J. Sahoo, 2014).

Anti-inflammatory Agents

Another area of research involves the design and synthesis of compounds with potential anti-inflammatory properties. A study focused on the synthesis and characterization of 2, 5-disubstituted-1, 3, 4-oxadiazoles, investigating their in vivo anti-inflammatory activity, indicates the ongoing interest in developing new therapeutic agents with improved anti-inflammatory effects (K. Ilango, P. Valentina, N. Umarani, T. Kumar, 2009).